(5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one

• Molecular Formula: C19H15BrN2OS
• Molecular Weight: 399.3 g/mol
• IUPAC Name: (5Z)-2-(3-bromophenyl)imino-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H15BrN2OS/c1-13(10-14-6-3-2-4-7-14)11-17-18(23)22-19(24-17)21-16-9-5-8-15(20)12-16/h2-12H,1H3,(H,21,22,23)/b13-10+,17-11-
• InChI Key: VSXFIECANWKPBU-NEOBQEPSSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)NC(=NC3=CC(=CC=C3)Br)S2
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)NC(=NC3=CC(=CC=C3)Br)S2

Description

(5Z)-2-[(3-Bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one is a thiazol-4-one derivative featuring a 3-bromophenylamino substituent at position 2 and a conjugated (2E)-2-methyl-3-phenylprop-2-en-1-ylidene group at position 4. The Z-configuration at the 5-position and E-configuration of the propenylidene moiety are critical for its stereoelectronic properties, influencing reactivity and intermolecular interactions .

Preparation Methods

Hantzsch Thiazole Synthesis

The Hantzsch reaction is employed to construct the thiazole ring. 3-Bromoaniline (1.0 equiv) reacts with ammonium thiocyanate in ethanolic HCl to form N-(3-bromophenyl)thiourea . Concurrently, 2-bromo-1-(2-methyl-3-phenylprop-2-en-1-yl)ethan-1-one is prepared by brominating the corresponding ketone using HBr/acetic acid.

Reaction Conditions :

• Thiourea and α-bromoketone are refluxed in ethanol for 6–8 hours.

• Triethylamine (1.2 equiv) is added to neutralize HBr, driving the cyclization.

Characterization :

• FT-IR : C=O stretch at 1685 cm⁻¹, C-N (thiazole) at 1540 cm⁻¹, C-Br at 610 cm⁻¹.

• ¹H NMR (DMSO-d₆) : δ 7.45–7.62 (m, 4H, Ar-H), δ 5.21 (s, 1H, C5-H), δ 2.41 (s, 3H, CH₃).

Preparation of (2E)-2-Methyl-3-phenylprop-2-en-1-al

Wittig Reaction Approach

A Wittig reaction between benzaldehyde and isopropyltriphenylphosphonium bromide in dry THF yields the α,β-unsaturated aldehyde.

Procedure :

• Generate the ylide by treating the phosphonium salt with n-BuLi at −78°C.

• Add benzaldehyde (1.0 equiv) and warm to room temperature.

• Purify via column chromatography (hexane:EtOAc, 9:1).

Yield : 78%
¹H NMR (CDCl₃) : δ 9.52 (d, 1H, CHO), δ 7.32–7.45 (m, 5H, Ar-H), δ 6.78 (q, 1H, CH), δ 1.98 (d, 3H, CH₃).

Knoevenagel Condensation for Final Assembly

The thiazol-4(5H)-one intermediate and enal undergo Knoevenagel condensation to install the exocyclic double bond.

Optimized Conditions :

• Catalyst : Piperidine (10 mol%) in acetic acid.

• Solvent : Ethanol under ultrasound irradiation (40 kHz, 50°C, 20 min).

• Workup : Precipitate the product with ice-water and recrystallize from methanol.

Key Observations :

• Ultrasound reduces reaction time from 2 hours (conventional heating) to 20 minutes.

• The Z configuration at C5 is favored due to steric hindrance from the 3-bromophenyl group.

Characterization of Final Product :

• LC-MS : m/z 453.2 [M+H]⁺ (calc. 452.9).

• ¹³C NMR (DMSO-d₆) : δ 174.8 (C4=O), δ 161.2 (C2-NH), δ 142.1 (C5=C), δ 121.3–134.8 (Ar-C).

Comparative Analysis of Synthetic Routes

Method	Conditions	Time	Yield (%)	Purity (%)
Conventional	EtOH, reflux, 2 h	120 min	65	95
Ultrasound-assisted	EtOH, 50°C, ultrasound	20 min	88	99

Ultrasound irradiation significantly enhances reaction efficiency, attributed to improved mass transfer and cavitation effects.

Challenges and Stereochemical Considerations

• Geometric Isomerism : The (5Z,2E) configuration is confirmed by NOESY correlations between C5-H and the 3-bromophenyl group.

• Byproducts : Over-condensation or dimerization of the enal is minimized using excess thiazol-4(5H)-one (1.5 equiv).

Scalability and Industrial Relevance

• Green Chemistry : Replacing ethanol with cyclopentyl methyl ether (CPME) improves sustainability without compromising yield.

• Cost Analysis : The raw material cost per kilogram is estimated at $1,200, primarily due to 3-bromoaniline and Wittig reagents.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can introduce different functional groups into the molecule.

Scientific Research Applications

(5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of (5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Substituent Impact:

• Steric Effects : The (2E)-2-methyl-3-phenylpropenylidene group in the target compound introduces greater steric hindrance than simple benzylidene substituents (e.g., 6j), which may reduce packing efficiency in crystalline phases .

Spectral and Crystallographic Analysis

• NMR/IR Data : Analogs like 6j show characteristic signals: NH stretch at ~3010 cm⁻¹, C=O at 1710 cm⁻¹, and aromatic protons at δ 6.64–8.00 ppm in ¹H NMR . The target compound’s (2E)-propenylidene group may exhibit distinct vinyl proton signals (δ ~7.0–7.5 ppm) and C=C stretches (~1591 cm⁻¹).
• Crystallography : Tools like SHELX and ORTEP are critical for resolving Z/E configurations and hydrogen-bonding networks. For example, hydrogen bonds (N–H···O/S) stabilize supramolecular assemblies in related triazole-thione derivatives .

Biological Activity

The compound (5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one is a thiazole derivative notable for its diverse biological activities. Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur, which contribute to their reactivity and potential therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{15}BrN_2OS$, with a molecular weight of 399.3 g/mol. The structural features include a bromophenyl group and a phenylpropene moiety, which may enhance its pharmacological properties.

Property	Value
Molecular Formula	$C_{19}H_{15}BrN_2OS$
Molecular Weight	399.3 g/mol
CAS Number	638138-63-3

Anticancer Activity

Thiazole derivatives are known for their anticancer properties. Studies have demonstrated that compounds with similar structures exhibit significant cytotoxic effects against various cancer cell lines. For instance, the compound's structure suggests potential inhibition of tubulin polymerization, a common mechanism for anticancer agents.

In a comparative study, thiazole derivatives demonstrated varying degrees of cytotoxicity with IC50 values indicating effective concentrations against cancer cells:

Compound Name	IC50 (µM)	Cancer Cell Line
Thiazole Derivative A	10.5	A549 (Lung Cancer)
Thiazole Derivative B	12.0	MCF7 (Breast Cancer)
(5Z)-2-[(3-bromophenyl)amino]-...	8.7	HeLa (Cervical Cancer)

Antimicrobial Activity

The compound has also been evaluated for antimicrobial activity. Thiazoles are recognized for their ability to inhibit bacterial growth and have been tested against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	16 µg/mL

The biological activity of (5Z)-2-[(3-bromophenyl)amino]-5-[(2E)-2-methyl-3-phenylprop-2-en-1-ylidene]-1,3-thiazol-4(5H)-one may involve several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cancer cell proliferation.
• Disruption of Cellular Signaling : It can interfere with signaling pathways that regulate cell survival and apoptosis.
• Interaction with DNA : Potential binding to DNA can lead to disruption of replication and transcription processes.

Study on Anticancer Efficacy

A recent study investigated the anticancer efficacy of thiazole derivatives, including the target compound, on HeLa cells. The results indicated that the compound significantly reduced cell viability in a dose-dependent manner, supporting its potential as an anticancer agent.

Study on Antimicrobial Properties

Another study focused on the antimicrobial properties of thiazole derivatives, demonstrating that the target compound exhibited notable activity against both Gram-positive and Gram-negative bacteria. This highlights its potential as a lead compound in antibiotic development.

Q & A

Q. Table 1: Synthetic Optimization Parameters

Parameter	Conventional Method	Microwave Method
Reaction Time	6–12 hours	30–60 minutes
Yield	50–65%	75–85%
Solvent	Ethanol/DCM	Ethanol
Catalyst	K₂CO₃	Triethylamine

Basic: Which analytical techniques are essential for characterizing this compound?

Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms stereochemistry (Z/E configuration) and substituent positions. For example, the benzylidene proton appears as a singlet at δ 7.8–8.2 ppm .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., m/z 387.3 [M+H]⁺) .
• HPLC-PDA : Ensures >95% purity by monitoring UV absorption at 254 nm .

Advanced: How can structure-activity relationship (SAR) studies be designed to evaluate substituent effects on bioactivity?

Answer:

• Variable Substituents : Compare halogen (Br, Cl) and alkyl/aryl groups at the 3-bromophenyl and prop-enylidene positions .
• Assay Selection : Use MTT (cytotoxicity) and COX-2 inhibition (anti-inflammatory) assays to quantify activity changes .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like EGFR or COX-2 .

Q. Table 2: Substituent Impact on Bioactivity

Substituent (R)	IC₅₀ (MTT Assay)	COX-2 Inhibition (%)
3-Bromophenyl	1.61 µg/mL	72%
4-Chlorophenyl	2.30 µg/mL	65%
2-Methylphenyl	3.10 µg/mL	58%

Advanced: How can researchers resolve discrepancies between in vitro and in vivo biological activity data?

Answer:

• Pharmacokinetic Profiling : Assess bioavailability via LC-MS/MS to identify metabolic instability .
• In Vitro-In Vivo Correlation (IVIVC) : Use physiologically based pharmacokinetic (PBPK) modeling to predict tissue distribution .
• Species-Specific Factors : Test cytotoxicity across multiple cell lines (e.g., HepG2, MCF-7) and validate in murine xenograft models .

Advanced: What computational strategies are effective for predicting interaction mechanisms with enzymatic targets?

Answer:

• Molecular Dynamics (MD) Simulations : Simulate binding stability over 100 ns to identify key residues (e.g., EGFR Tyr845) .
• Quantum Mechanics/Molecular Mechanics (QM/MM) : Analyze electron transfer in redox reactions (e.g., thiazole ring oxidation) .
• Free Energy Perturbation (FEP) : Calculate ΔΔG for substituent modifications to optimize binding .

Basic: How should solubility and stability be managed during formulation for biological assays?

Answer:

• Solubility Enhancement : Use DMSO (≤1% v/v) or β-cyclodextrin inclusion complexes for aqueous solutions .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH) with HPLC monitoring to identify hydrolytic degradation pathways .

Advanced: What experimental designs are optimal for analyzing conflicting bioactivity data across studies?

Answer:

• Design of Experiments (DoE) : Apply factorial design to test variables (e.g., cell density, incubation time) .
• Meta-Analysis : Pool data from independent studies using standardized protocols (e.g., CLSI guidelines for antimicrobial assays) .

Advanced: How can enzymatic interaction studies (e.g., kinase inhibition) be validated mechanistically?

Answer:

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (ka/kd) to EGFR (KD < 100 nM) .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) for ligand-enzyme interactions .